Cas no 67099-40-5 (3,3-dimethylpent-4-ynoic acid)

• Product Name: 3,3-dimethylpent-4-ynoic acid
• CAS No: 67099-40-5
• MF: C₇H₁₀O₂
• MW: 126.153102397919
• MDL: MFCD19228119
• CID: 522845
• PubChem ID: 298653
• Update Time: 2025-09-25

3,3-dimethylpent-4-ynoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Pentynoic acid,3,3-dimethyl-
• 3,3-dimethylpent-4-ynoic acid
• 3,3-dimethyl-4-pentynoic acid
• NSC170876
• NSC-170876
• SCHEMBL3108952
• AWFYYVPNFSJVGU-UHFFFAOYSA-N
• AKOS006379751
• DTXSID20305483
• 67099-40-5

• MDL： MFCD19228119
• Inchi： 1S/C7H10O2/c1-4-7(2,3)5-6(8)9/h1H,5H2,2-3H3,(H,8,9)
• InChI Key： AWFYYVPNFSJVGU-UHFFFAOYSA-N
• SMILES： OC(CC(C#C)(C)C)=O

Computed Properties

• Exact Mass: 126.068
• Monoisotopic Mass: 126.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.029
• Boiling Point: 208.6°C at 760 mmHg
• Flash Point: 97.1°C
• Refractive Index: 1.464

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Branched fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Branched fatty acids